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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513

An In-depth Guide to the Safe Handling, Storage, and Emergency Procedures for
Dichlorodiethylsilane

This document provides a comprehensive technical overview of the safety information for
dichlorodiethylsilane (CAS No. 1719-53-5), tailored for researchers, scientists, and
professionals in drug development. It consolidates critical data from Safety Data Sheets (SDS)
into a structured and actionable format, emphasizing safe laboratory practices.

Chemical Identification and Physical Properties

Dichlorodiethylsilane, also known as diethyldichlorosilane, is a colorless liquid with a pungent
odor.[1][2] It is primarily used as an intermediate in the synthesis of silicone polymers and other
organosilicon compounds.[2][3]

Table 1: Physical and Chemical Properties of Dichlorodiethylsilane
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Property Value Source(s)
Molecular Formula C4H10CI2Si [1][2]1[4]
Molecular Weight 157.11 g/mol [2][41[5]
CAS Number 1719-53-5 [1][2]114]
EC Number 217-005-0 [11[4]
Appearance Colorless liquid with a pungent (1E]
odor
Boiling Point 125-131 °C (decomposes) [2][4]
Melting Point -96.5 °C to -97 °C [31[5]
Flash Point 25 °C t0 26.1 °C (77-79°F) 2]
Density 1.05g/mLat 25 °C [3]14]

Vapor Density

5.14 - 5.41 (Air =1)

[2]

Vapor Pressure

11.9-13.3 mmHg at 25 °C

[2](6]

Solubility

Reacts violently with water

[2][6]

| Refractive Index | n20/D 1.43 |[3][4] |

Hazard Identification and GHS Classification

Dichlorodiethylsilane is a hazardous substance that poses multiple risks. It is a flammable

liquid and vapor.[2] The substance causes severe skin burns and eye damage and may cause

respiratory irritation.[2] A key danger is its violent reaction with water, which releases toxic and

corrosive hydrochloric acid fumes.[2][6]

Table 2: GHS Hazard Classification for Dichlorodiethylsilane
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Hazard Class Category

Hazard Statement Signal Word

H226: Flammable

Flammable Liquids 3 o Danger

liquid and vapor
. H314: Causes severe
Skin )
) o 1B skin burns and eye Danger

Corrosion/Irritation

damage
o H302: Harmful if
Acute Toxicity, Oral 4 Danger

swallowed

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation |

Danger |

Source:[2][5]

Supplemental Hazard Information:

EUHO014: Reacts violently with water.

Vapors are heavier than air and may travel to an ignition source and flash back.[1][2][7]
Contact with metals may evolve flammable hydrogen gas.[1]

Containers may explode when heated or if contaminated with water.[1]

Toxicology and Health Effects

Exposure to dichlorodiethylsilane can cause significant adverse health effects. The
toxicological properties of this substance have not been fully investigated, but it is considered

moderately toxic and corrosive.[1][2]

Table 3: Acute Toxicity Data

Exposure )

Species Notes Source(s)
Route
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.smolecule.com/products/s1537572
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyldichlorosilane
https://m.chemicalbook.com/ProductMSDSDetailCB3471474_EN.htm
https://www.smolecule.com/products/s1537572
https://www.fishersci.com/store/msds?partNumber=AC338100050&productDescription=DICHLORODIETHYLSILANE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB3471474_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3471474_EN.htm
https://www.benchchem.com/product/b155513?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB3471474_EN.htm
https://www.smolecule.com/products/s1537572
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

| Intraperitoneal | Rat | LDLo: 100 mg/kg | Lowest published lethal dose. |[8] |
Summary of Health Effects:

 Inhalation: Causes chemical burns to the respiratory tract, which can lead to coughing,
shortness of breath, and potentially fatal pulmonary edema.[1][2]

o Skin Contact: Causes severe skin burns.[1][2]

o Eye Contact: Causes severe eye burns and damage.[1][9] All chlorosilanes are known to
cause severe damage to the cornea and lids.[9]

 Ingestion: Causes burns to the gastrointestinal tract and can result in serious systemic
toxicity.[1][2]

Experimental Protocols

The toxicological data presented in safety data sheets are derived from standardized
experimental protocols, primarily those established by the Organisation for Economic Co-
operation and Development (OECD). Below are brief overviews of the methodologies relevant
to the hazards of dichlorodiethylsilane.

OECD Test Guideline 401: Acute Oral Toxicity (Note: This guideline has been deleted but its
data may still be cited in older SDS)

» Objective: To determine the short-term adverse effects of a substance after oral
administration of a single dose.

o Methodology: The test substance is administered in graduated doses to several groups of
laboratory animals (typically rodents), with one dose per group.[10] Animals are observed for
at least 14 days for signs of toxicity and mortality.[10] The LD50 value, the statistically
derived dose expected to cause death in 50% of the animals, is calculated.[10] Post-mortem
examinations are performed on all animals.[10]

OECD Test Guideline 402: Acute Dermal Toxicity

o Objective: To assess the health hazards likely to arise from a single, short-term dermal
exposure to a substance.[11][12]
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» Methodology: The substance is applied uniformly over a shaved area (at least 10% of the
body surface) of experimental animals (e.g., rats, rabbits).[12][13] The application site is
covered with a porous gauze dressing for 24 hours.[13] Animals are observed for 14 days for
signs of toxicity, and the LD50 is determined.[14]

OECD Test Guideline 403: Acute Inhalation Toxicity

o Objective: To evaluate the health hazards from short-term exposure to an airborne
substance.[15][16]

o Methodology: Rodents are exposed to the test substance (as a gas, vapor, or aerosol) in a
dynamic airflow inhalation chamber for a defined period, typically 4 hours.[16][17][18]
Multiple concentration levels are tested to determine the median lethal concentration (LC50),
which is the concentration expected to cause death in 50% of the animals.[16] The animals
are then observed for at least 14 days.[17][19]

Safety, Handling, and Emergency Procedures

Strict safety protocols are mandatory when handling dichlorodiethylsilane due to its reactive
and corrosive nature.

Engineering controls and appropriate PPE are critical to minimize exposure.

o Engineering Controls: Work must be conducted in a chemical fume hood.[1] Facilities should
be equipped with an eyewash station and a safety shower.[20] Use explosion-proof electrical
and ventilation equipment.[7]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical splash goggles and a face shield.[20]

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin contact.[1][20]

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge
(e.g., type ABEK for organic vapors, inorganic gases, acid gases, and ammonia) when
engineering controls are insufficient or during emergency situations.[1]
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Handling Tasks

Handling Dichlorodiethylsilane

Always Use Always Wear IAlways Wear Always Weal
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Diagram 1: Required PPE for handling Dichlorodiethylsilane.

Immediate action is crucial in case of exposure.

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[1][7]

» Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Seek immediate medical attention.[1][7]
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Diagram 2: First-aid response workflow for exposure incidents.

o Fire-Fighting: This material is highly flammable. Use water spray, dry chemical, carbon
dioxide, or chemical foam to extinguish fires.[1] Vapors can form explosive mixtures with air.
[1] Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][7] Containers may explode if heated.[7]

o Accidental Release:

o Eliminate Ignition Sources: Immediately remove all sparks, flames, and other sources of
ignition.[1][5]

o Isolate Area: Evacuate personnel from the danger area.[21]
o Ventilate: Ensure the area is well-ventilated.

o Containment: Build dikes to contain the flow if necessary. Do not use water on the material
itself, as it reacts violently.[1] Use a water spray only to knock down vapors.[1]
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o Clean-up: Absorb the spill with inert material (e.g., sand, silica gel, crushed limestone, or
soda ash) and place it in a suitable, closed container for disposal.[1][7]

» Handling: Do not breathe vapor or mist.[1] Avoid contact with eyes, skin, and clothing.[1] Use
only non-sparking tools and ground all equipment to prevent static discharge.[7]

» Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][4] Store in
a corrosives and flammables area, away from incompatible materials and sources of ignition.
[1][20] The recommended storage temperature is 2-8°C.[3][4] The material is moisture-
sensitive.[6][7]

Dichlorodiethylsilane
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Diagram 3: Chemical incompatibilities and hazardous products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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